Cas no 2787-43-1 (1,3-Pentadiene,3-methyl-, (3E)-)

• Product Name: 1,3-Pentadiene,3-methyl-, (3E)-
• CAS No: 2787-43-1
• MF: C₆H₁₀
• MW: 82.1436018943787
• CID: 281324
• PubChem ID: 638069
• Update Time: 2025-04-19

1,3-Pentadiene,3-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentadiene,3-methyl-, (3E)-
• (E)-3-Methyl-1,3-pentadiene
• 3-Methyl-1,trans-3-pentadiene
• trans-3-Methyl-1,3-Pentadiene
• (3E)-3-methylpenta-1,3-diene
• BOGRNZQRTNVZCZ-AATRIKPKSA-N
• 4549-74-0
• (E)-CH2=CHC(CH3)=CHCH3
• X790255XAW
• 2787-43-1
• AKOS015916512
• UNII-X790255XAW
• DTXSID701015954
• 3-METHYL-1,3-PENTADIENE
• 1,3-Pentadiene, 3-methyl-, (E)-
• InChI=1/C6H10/c1-4-6(3)5-2/h4-5H,1H2,2-3H3/b6-5
• (3Z)-3-Methyl-1,3-pentadiene #
• 1,3-pentadiene, 3-methyl-, (3E)-
• 3-Methyl-1,3-pentadiene, (3E)-
• MFCD00009277

• MDL： MFCD00009277
• Inchi： 1S/C6H10/c1-4-6(3)5-2/h4-5H,1H2,2-3H3/b6-5+
• InChI Key： BOGRNZQRTNVZCZ-AATRIKPKSA-N
• SMILES： C(/C=C)(\C)=C\C

Computed Properties

• Exact Mass: 82.0783
• Monoisotopic Mass: 82.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.7

Experimental Properties

• Density: 0.73 g/mL at 25 °C(lit.)
• Melting Point: -94.9°C (estimate)
• Boiling Point: 75-77 °C(lit.)
• Flash Point: −20 °F
• Refractive Index: n20/D 1.451(lit.)
• PSA: 0
• LogP: 2.13860

1,3-Pentadiene,3-methyl-, (3E)- Security Information

• Hazardous Material transportation number：UN 2461 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38